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Compound of Interest

Compound Name:
4-Chloro-2-hydroxy-3-

methylbenzaldehyde

CAS No.: 55289-23-1

Cat. No.: B2360737

Get Quote

Standard Operating Procedure: Disposal and Handling of 4-Chloro-2-hydroxy-3-
methylbenzaldehyde

As a critical building block in pharmaceutical synthesis and drug development, 4-Chloro-2-
hydroxy-3-methylbenzaldehyde (CAS: 55289-23-1) is frequently utilized in bench-scale and

pilot-scale laboratories. However, the presence of a covalently bound chlorine atom classifies

this compound as a halogenated organic material. Proper lifecycle management and disposal

are strictly regulated by environmental protection agencies to prevent the release of toxic

combustion byproducts, such as dioxins and hydrogen chloride gas.

This guide provides researchers and environmental health and safety (EHS) professionals with

authoritative, step-by-step protocols for the safe handling, segregation, and disposal of 4-
Chloro-2-hydroxy-3-methylbenzaldehyde.

Section 1: Chemical Profile and Hazard Assessment
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Before designing a disposal strategy, personnel must understand the compound's physical

state and hazard classifications. According to the Globally Harmonized System (GHS), this

compound presents acute irritation risks[1].

Table 1: Physicochemical & Hazard Profile of 4-Chloro-2-hydroxy-3-methylbenzaldehyde

Property / Hazard Value / Designation
Operational & Disposal
Implication

CAS Number 55289-23-1
Primary identifier required for

hazardous waste manifests.

Molecular Formula C8H7ClO2

Contains ~20% chlorine by

weight; mandates routing to

halogenated waste streams.

Physical State Solid (Powder), MP: 61-62 °C

Spills generate airborne dust;

requires wet-wiping for

decontamination.

Hazard Statements H315, H319, H335

Causes skin, eye, and

respiratory irritation. Mandates

fume hood handling and

proper PPE.

EPA Waste Category Halogenated Organic Waste

Must be strictly segregated

from non-halogenated solvents

to comply with EPA

regulations[2].

Section 2: The Causality of Halogenated Waste
Segregation
Expert Insight: Why do we segregate halogens? In laboratory waste management, mixing

halogenated compounds (like 4-Chloro-2-hydroxy-3-methylbenzaldehyde) with non-

halogenated solvents (like ethanol or acetone) is a critical operational error. When organic

compounds containing chlorine are incinerated, they do not simply combust into CO₂ and H₂O.
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Instead, they generate corrosive hydrogen chloride (HCl) gas and pose a severe risk of forming

highly toxic polychlorinated dibenzo-p-dioxins (PCDDs)[3].

To mitigate this environmental hazard, waste disposal facilities must process these chemicals

in specialized high-temperature incinerators equipped with alkaline scrubbers to neutralize the

acidic exhaust. Because this process is highly resource-intensive, treating halogenated waste

costs significantly more than standard fuel blending.[4].

Section 3: Waste Routing and Decision Matrix
The following diagram illustrates the self-validating decision tree for routing 4-Chloro-2-
hydroxy-3-methylbenzaldehyde waste based on its physical state at the time of disposal.

4-Chloro-2-hydroxy-
3-methylbenzaldehyde Waste
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Contaminated PPE
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Halogenated Solid
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Solid Hazardous
Waste Box

EPA-Regulated
High-Temp Incineration
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Decision matrix and routing workflow for halogenated chemical waste disposal.

Safety Operating Guide

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 3 / 7 Tech Support

https://p2infohouse.org/ref/15/14275.pdf
https://ehs.cornell.edu/manuals/hazardous-waste-manual/chapter-7-management-procedures-specific-waste-types/72-organic
https://www.benchchem.com/product/b2360737/docs?utm_src=pdf-body#4-chloro-2-hydroxy-3-methylbenzaldehyde-proper-disposal-procedures
https://www.benchchem.com/product/b2360737/docs?utm_src=pdf-body#4-chloro-2-hydroxy-3-methylbenzaldehyde-proper-disposal-procedures
https://www.benchchem.com/product/b2360737/docs?utm_src=pdf-body-img#4-chloro-2-hydroxy-3-methylbenzaldehyde-proper-disposal-procedures
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b2360737?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer


Section 4: Step-by-Step Disposal Protocols
Protocol A: Disposal of Pure Solid Waste
Applicability: Expired reagents, unused material, or desiccated reaction products.

Verification: Ensure the material is completely dry and free of reactive incompatibles (e.g.,

strong oxidizers or strong bases).

Containment: Transfer the solid powder into a chemically compatible, sealable container

(typically high-density polyethylene, HDPE, or glass). Causality Note: Do not use metal

containers, as residual moisture combined with halogens can generate localized HCl,

leading to container corrosion and failure.

Labeling: Affix a hazardous waste tag immediately. The label must explicitly state:

"Hazardous Waste: Solid Halogenated Organic (4-Chloro-2-hydroxy-3-
methylbenzaldehyde)" to alert emergency responders[5].

Storage: Store in a designated secondary containment bin away from heat sources until EHS

pickup.

Protocol B: Disposal of Liquid Reaction Mixtures
Applicability: Post-reaction filtrates, extraction solvents, or chromatography fractions containing

the compound.

Segregation: Identify the primary solvent. Even if the compound is dissolved in a non-

halogenated solvent (e.g., Ethyl Acetate), the presence of the chlorinated solute dictates that

the entire mixture must be routed to the Halogenated Solvent Waste stream.

Transfer: Using a funnel inside a certified chemical fume hood, slowly pour the liquid waste

into the designated Halogenated Waste carboy.

Volume Control: Never fill the carboy beyond 90% capacity. Leave headspace to account for

vapor expansion and prevent pressure-induced ruptures.

Closure and Documentation: Cap the carboy immediately after use. Log the estimated mass

of 4-Chloro-2-hydroxy-3-methylbenzaldehyde added to the waste manifest attached to the
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carboy.

Protocol C: Spill Response and Consumable
Decontamination
Applicability: Contaminated weigh boats, spatulas, Kimwipes, and nitrile gloves.

Initial Response: If the solid powder spills, do not dry-sweep. Dry sweeping aerosolizes the

powder, exacerbating the H335 respiratory irritation hazard[1].

Wet-Wiping: Dampen a Kimwipe or absorbent pad with a compatible solvent (e.g.,

isopropanol or water with a mild surfactant) and gently wipe up the powder.

Consumable Disposal: Place all contaminated wipes, weigh boats, and gloves into a

transparent, heavy-duty plastic bag.

Final Routing: Seal the bag and place it into the laboratory's "Solid Hazardous Waste" or

"Contaminated Lab Debris" box for eventual incineration.

Section 5: Regulatory Compliance & Manifesting
Under the US Environmental Protection Agency (EPA) Resource Conservation and Recovery

Act (RCRA), laboratories must accurately characterize their waste. While 4-Chloro-2-hydroxy-
3-methylbenzaldehyde does not have a specific "U" or "P" listed waste code, it falls under the

broad regulatory umbrella of halogenated organic compounds (often managed under

characteristic waste codes if mixed with flammable or corrosive solvents)[2]. must ensure that

the accumulation start date and specific chemical hazards (e.g., "halogenated organic

solvents") are clearly marked on all containers from the moment waste is first generated[5].
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

Safety Operating Guide

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 6 / 7 Tech Support

https://www.benchchem.com/product/b2360737?utm_src=pdf-custom-synthesis#bc-rfq
https://www.sigmaaldrich.com/HK/zh/product/enamine/enah9453d57a
https://www.ecfr.gov/current/title-40/chapter-I/subchapter-I/part-268/appendix-Appendix%20III%20to%20Part%20268
https://www.ecfr.gov/current/title-40/chapter-I/subchapter-I/part-268/appendix-Appendix%20III%20to%20Part%20268
https://p2infohouse.org/ref/15/14275.pdf
https://ehs.cornell.edu/manuals/hazardous-waste-manual/chapter-7-management-procedures-specific-waste-types/72-organic
https://www.epa.gov/hwgenerators/frequent-questions-about-managing-hazardous-waste-academic-laboratories
https://www.benchchem.com/product/b2360737/docs#4-chloro-2-hydroxy-3-methylbenzaldehyde-proper-disposal-procedures
https://www.benchchem.com/product/b2360737/docs#4-chloro-2-hydroxy-3-methylbenzaldehyde-proper-disposal-procedures
https://www.benchchem.com/product/b2360737/docs#4-chloro-2-hydroxy-3-methylbenzaldehyde-proper-disposal-procedures
https://www.benchchem.com/product/b2360737/docs#4-chloro-2-hydroxy-3-methylbenzaldehyde-proper-disposal-procedures
https://www.benchchem.com/product/b2360737?utm_src=pdf-bulk#bc-rfq
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b2360737?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer


BenchChem
Our mission is to be the trusted global source of
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Contact
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Phone: (601) 213-4426
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